mGlu2 agonist
mGlu2 agonist
LY2979165 is a drug candidae that may be useful in the treatment of bipolar disorder. LY2979165 is being developed by Eli Lilly, and currently under clinical trials.
Brand Name:
Vulcanchem
CAS No.:
1311385-32-6
VCID:
VC0534031
InChI:
InChI=1S/C13H17N5O5S.H3N.H2O/c1-4(14)9(19)17-13(11(22)23)2-5(24-12-15-3-16-18-12)6-7(8(6)13)10(20)21;;/h3-8H,2,14H2,1H3,(H,17,19)(H,20,21)(H,22,23)(H,15,16,18);1H3;1H2/t4-,5+,6-,7-,8-,13-;;/m0../s1
SMILES:
CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O
Molecular Formula:
C13H22N6O6S
Molecular Weight:
390.42 g/mol
mGlu2 agonist
CAS No.: 1311385-32-6
Cat. No.: VC0534031
Molecular Formula: C13H22N6O6S
Molecular Weight: 390.42 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | LY2979165 is a drug candidae that may be useful in the treatment of bipolar disorder. LY2979165 is being developed by Eli Lilly, and currently under clinical trials. |
|---|---|
| CAS No. | 1311385-32-6 |
| Molecular Formula | C13H22N6O6S |
| Molecular Weight | 390.42 g/mol |
| IUPAC Name | (1R,2S,4R,5R,6R)-2-[[(2S)-2-aminopropanoyl]amino]-4-(1H-1,2,4-triazol-5-ylsulfanyl)bicyclo[3.1.0]hexane-2,6-dicarboxylic acid;azane;hydrate |
| Standard InChI | InChI=1S/C13H17N5O5S.H3N.H2O/c1-4(14)9(19)17-13(11(22)23)2-5(24-12-15-3-16-18-12)6-7(8(6)13)10(20)21;;/h3-8H,2,14H2,1H3,(H,17,19)(H,20,21)(H,22,23)(H,15,16,18);1H3;1H2/t4-,5+,6-,7-,8-,13-;;/m0../s1 |
| Standard InChI Key | FICWTZOQUXUYOK-AHKKVLALSA-N |
| Isomeric SMILES | C[C@@H](C(=O)N[C@]1(C[C@H]([C@@H]2[C@H]1[C@H]2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O |
| SMILES | CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O |
| Canonical SMILES | CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O |
| Appearance | white to off-white solid powder |
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